Cas no 321-11-9 (Benzenamine,2-[(5-fluoro-2-nitrophenyl)thio]-)

• Product Name: Benzenamine,2-[(5-fluoro-2-nitrophenyl)thio]-
• CAS No: 321-11-9
• MF: C₁₂H₉FN₂O₂S
• MW: 264.275464773178
• CID: 312095
• PubChem ID: 242842
• Update Time: 2025-04-19

Benzenamine,2-[(5-fluoro-2-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-[(5-fluoro-2-nitrophenyl)thio]-
• 2-(5-fluoro-2-nitrophenyl)sulfanylaniline
• 2-(5-Fluor-2-nitro-phenylmercapto)-anilin
• 2-(5-fluoro-2-nitro-phenylsulfanyl)-aniline
• 2-[(5-fluoro-2-nitrophenyl)sulfanyl]aniline
• AC1L6AB4
• AC1Q20G5
• AG-J-34794
• AR-1D5978
• CTK4G8222
• NSC51797
• NSC-51797
• DTXSID10287623
• 321-11-9

• Inchi： 1S/C12H9FN2O2S/c13-8-5-6-10(15(16)17)12(7-8)18-11-4-2-1-3-9(11)14/h1-7H,14H2
• InChI Key： HXSDOHJMYSWXJV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)C1C=C(C=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 264.03697
• Monoisotopic Mass: 264.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 382.7°Cat760mmHg
• Flash Point: 185.2°C
• Refractive Index: 1.675
• PSA: 69.16
• LogP: 4.57170